Cas no 2304634-78-2 ((1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid)

• Product Name: (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid
• CAS No: 2304634-78-2
• MF: C₁₀H₁₃BO₃
• MW: 192.019423246384
• CID: 4780259
• Update Time: 2025-11-06

(1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid

• Inchi： 1S/C10H13BO3/c12-11(13)10-4-3-9-7-14-5-1-2-8(9)6-10/h3-4,6,12-13H,1-2,5,7H2
• InChI Key： IBRZOIOSBBWMOA-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(B(O)O)=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 49.7

Additional information on (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid

Introduction to (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic Acid (CAS No: 2304634-78-2)

(1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2304634-78-2, is a derivative of tetrahydrobenzo[c]oxepin, a heterocyclic structure known for its potential biological activity. The boronic acid moiety in its molecular structure enhances its utility in various synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

The significance of (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid lies in its role as a key intermediate in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of boronic acids in drug design due to their ability to form stable complexes with biological targets. This compound has been explored in the synthesis of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders. The< strong>tetrahydrobenzo[c]oxepin scaffold is particularly intriguing because it mimics the structural features of natural products with known pharmacological properties.

In the realm of materials science, (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid has been investigated for its potential applications in organic electronics. Boronic acids are widely used in the fabrication of organic light-emitting diodes (OLEDs) and other electronic devices due to their excellent film-forming properties and thermal stability. The< strong>tetrahydrobenzo[c]oxepin moiety contributes to the molecular rigidity and planarity, which are crucial for optimizing electronic performance. Recent studies have demonstrated its efficacy in improving the efficiency of OLEDs by enhancing charge transport properties.

The synthesis of (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the boronic acid group at the 7-position of the tetrahydrobenzo[c]oxepin ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize the production process. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

One of the most compelling aspects of (1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The boronic acid group facilitates covalent interactions with these targets, leading to potent and selective inhibition. This has opened up new avenues for drug discovery and development.

The< strong>tetrahydrobenzo[c]oxepin scaffold itself has been extensively studied for its pharmacological properties. Structural analogs have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. The< strong>(1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid derivative builds upon this foundation by incorporating a boronic acid group, which further enhances its potential as a pharmacophore. This combination has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

In addition to pharmaceutical applications,< strong>(1,3,4,5-Tetrahydrobenzo[c]oxepin-7-yl)boronic acid has found utility in agrochemical research. Boronic acids are known to interact with biological targets in plants and pests alike， making them valuable tools for developing new pesticides and herbicides. The< strong>tetrahydrobenzo[c]oxepin moiety contributes to the bioactivity by influencing the binding affinity and selectivity of these compounds. Recent studies have highlighted its potential as a precursor for designing environmentally friendly agrochemicals that are effective yet safe for ecosystems.

The future prospects of (1，3，4，5-Tetrahydrobenzo[c]oxepin-7-yiI）bomoric acid are promising，with ongoing research aimed at expanding its applications across multiple disciplines。 Advances in computational chemistry and artificial intelligence are enabling researchers to predict novel derivatives with enhanced properties more efficiently than ever before。 These computational tools are being used to design< strong>tetrahydrobenz0[c}0xcpnin-based compounds with optimized biological activity， further solidifying their role as indispensable tools in drug discovery。

In conclusion，< strong>(1，3，4，5-Tetrahvdrobenz0(c}0xcpnin-7-yiI）bomoric acid CAS No: 2304634_78_2 is a multifaceted compound with significant implications in pharmaceuticals， materials science， and agrochemistry。 Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules， while also offering potential applications in electronic devices。 As research continues to uncover new possibilities， this compound is poised to play an increasingly important role in advancing scientific innovation across various fields。